1-Sec-butyl-4-(4-methoxybenzoyl)piperazine

• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• IUPAC Name: (4-butan-2-ylpiperazin-1-yl)-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C16H24N2O2/c1-4-13(2)17-9-11-18(12-10-17)16(19)14-5-7-15(20-3)8-6-14/h5-8,13H,4,9-12H2,1-3H3
• InChI Key: ZUTQOEFZYDXUOW-UHFFFAOYSA-N
• SMILES: CCC(C)N1CCN(CC1)C(=O)C2=CC=C(C=C2)OC

Description

1-Sec-butyl-4-(4-methoxybenzoyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly used in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-Sec-butyl-4-(4-methoxybenzoyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at serotonin 5-HT1A receptors and as an antagonist at dopamine D2 receptors. These actions are thought to contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-Sec-butyl-4-(4-methoxybenzoyl)piperazine has been shown to affect various biochemical and physiological processes. It has been shown to increase levels of the neurotransmitter serotonin in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to modulate the activity of the mesolimbic dopamine system, which is involved in reward processing and drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Sec-butyl-4-(4-methoxybenzoyl)piperazine in lab experiments is its relatively high potency and selectivity for the serotonin 5-HT1A receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-Sec-butyl-4-(4-methoxybenzoyl)piperazine. One area of interest is its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Another area of interest is its potential use in the treatment of anxiety and depression, as it has been shown to exhibit anxiolytic and antidepressant effects. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-Sec-butyl-4-(4-methoxybenzoyl)piperazine involves the reaction of 1-sec-butylpiperazine with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction results in the formation of the desired product, which can be purified using various methods such as recrystallization or column chromatography.

Scientific Research Applications

1-Sec-butyl-4-(4-methoxybenzoyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. It has also been investigated for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in rats.